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Compound of Interest

Compound Name: Mc-MMAD

Cat. No.: B608884

An in-depth guide to the synthesis and purification of Maleimidocaproyl-Monomethylauristatin D
(Mc-MMAD), a pivotal component in the development of next-generation Antibody-Drug
Conjugates (ADCs).

Introduction

Maleimidocaproyl-Monomethylauristatin D (Mc-MMAD) is a highly potent cytotoxic agent
combined with a linker, designed for covalent attachment to monoclonal antibodies (mAbs) or
other targeting moieties. As a key component of Antibody-Drug Conjugates (ADCs), Mc-MMAD
facilitates the targeted delivery of the powerful antimitotic agent, Monomethylauristatin D
(MMAD), to cancer cells, thereby minimizing systemic toxicity and enhancing therapeutic
efficacy. This technical guide provides a comprehensive overview of the synthesis and
purification of Mc-MMAD, intended for researchers, scientists, and professionals in the field of
drug development.

Physicochemical Properties of Mc-MMAD

A summary of the key physicochemical properties of Mc-MMAD is presented in the table below,
providing essential data for its handling and characterization.
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Property Value

CAS Number 1401963-15-2[1]

Molecular Formula Cs1H77N709S[1][2]

Molecular Weight 964.26 g/mol [2][3][4]

Appearance Solid powder[1]

Purity >98% (typical)[1]

Solubility Soluble in DMSO (= 80 mg/mL)[3][4]

Powder: -20°C for 3 years. In solvent: -80°C for

Storage Conditions
6 months[4]

Synthesis of Mc-MMAD

The synthesis of Mc-MMAD is a multi-step process that involves the covalent coupling of the
maleimidocaproyl (Mc) linker to the N-terminus of Monomethylauristatin D (MMAD). The overall
synthetic workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mc-MMAD Synthesis and Purification: A Technical
Overview for Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b608884#mc-mmad-synthesis-and-purification-
overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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